Cas no 1261473-41-9 (2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261473-41-9
• MF: C₁₃H₃F₈I
• MW: 438.054623842239
• CID: 4997360
• Update Time: 2025-11-01

2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H3F8I/c14-7-6(8(15)10(17)11(18)9(7)16)4-2-1-3-5(12(4)22)13(19,20)21/h1-3H
• InChI Key： FJEANOLFHIPEHB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC=CC=1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 373
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl

2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261473-41-9): An Overview

2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261473-41-9) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a biphenyl core substituted with multiple fluorine atoms and an iodine atom. The presence of these substituents imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The iodine atom in 2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl provides a versatile handle for further chemical modifications. Iodine is known for its ability to undergo various coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling, which are widely used in the synthesis of complex organic molecules. This makes the compound an attractive starting material for the development of new drugs and advanced materials.

The multiple fluorine atoms in the molecule contribute to its unique electronic and steric properties. Fluorine is the most electronegative element in the periodic table, which can significantly influence the reactivity and stability of organic compounds. In the context of drug design, fluorinated molecules often exhibit improved metabolic stability and bioavailability, making them valuable candidates for pharmaceutical applications.

The presence of a trifluoromethyl group further enhances the compound's utility. Trifluoromethyl groups are known for their strong electron-withdrawing properties and can significantly affect the electronic structure of a molecule. This property is particularly useful in the design of ligands for protein targets, where precise control over electronic interactions is crucial for achieving high binding affinity and selectivity.

2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl has been extensively studied in recent years due to its potential applications in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of compounds derived from this intermediate that showed potent inhibitory activity against a key enzyme involved in cancer progression.

In addition to its role in drug discovery, 2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl has also found applications in materials science. The unique electronic properties of fluorinated biphenyls make them suitable for use in organic electronics and optoelectronics. Research has shown that compounds with similar structures can be used to create highly efficient organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl typically involves a multi-step process that includes halogenation reactions and cross-coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have led to more efficient and environmentally friendly approaches to synthesizing this compound.

In conclusion, 2'-Iodo-2,3,4,5,6-Pentafluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261473-41-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a platform for developing novel drugs and advanced materials with improved properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this important intermediate.